Cas no 86520-97-0 (3-ethynyl-Isoquinoline)

• Product Name: 3-ethynyl-Isoquinoline
• CAS No: 86520-97-0
• MF: C₁₁H₇N
• MW: 153.179982423782
• CID: 1038264
• PubChem ID: 13081751
• Update Time: 2025-04-20

3-ethynyl-Isoquinoline Chemical and Physical Properties

Names and Identifiers

• 3-ethynyl-Isoquinoline
• 3-Ethynylisoquinoline
• O11004
• DTXSID60517609
• MFCD18802534
• 86520-97-0
• AKOS016001915
• A863146
• DB-366483

• MDL： MFCD18802534
• Inchi： 1S/C11H7N/c1-2-11-7-9-5-3-4-6-10(9)8-12-11/h1,3-8H
• InChI Key： QORFAVRMLCVVPW-UHFFFAOYSA-N
• SMILES： N1C(C#C)=CC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 153.057849228g/mol
• Monoisotopic Mass: 153.057849228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives